N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-methoxyacetamide

• IUPAC Name: N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-methoxyacetamide
• InChI: InChI=1S/C13H15N3O3/c1-3-12-15-16-13(19-12)9-4-6-10(7-5-9)14-11(17)8-18-2/h4-7H,3,8H2,1-2H3,(H,14,17)
• InChI Key: ZFNFHHKYOVFRGR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)COC
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

“N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-methoxyacetamide” is a compound that belongs to the oxadiazole class. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles were synthesized by cyclization of benzophenone hydrazide, followed by the nucleophillic alkylation of the heterocyclic scaffold. The synthesized compounds were characterized by the FT-IR, LCMS, and NMR spectral techniques.

Molecular Structure Analysis

The molecular structure of “this compound” was characterized by various spectroscopic techniques. For instance, the IR spectrum showed peaks at 3222 cm^-1 (NH), 1529 cm^-1 (C=N), and 1116 cm^-1 (C–O–C).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include cyclization of benzophenone hydrazide and nucleophillic alkylation of the heterocyclic scaffold.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a melting point of 210–212°C. The 1H NMR spectrum (300 MHz, DMSO) shows peaks at δ 1.32–1.35 (3H, t, J = 6.4 Hz, CH3), 2.24 (3H, s, CH3), 2.62 (2H, m, CH2), 6.89–6.92 (2H, d, J = 6.1 Hz, ArH), 6.93–6.96 (2H, d, J = 6.4 Hz, ArH), 8.62 (1H, s, NH); m/z = 203 (M +).

Mechanism of Action

Target of Action

It’s worth noting that compounds with the 1,2,4-oxadiazole motif have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .

Mode of Action

For instance, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms .

Biochemical Pathways

1,2,4-oxadiazole derivatives have been associated with various therapeutic focuses, including cancer therapy, treatment of age-related diseases, antimicrobials, and more .

Result of Action

1,2,4-oxadiazole derivatives have shown a broad spectrum of biological activities, including anticancer, antidiabetic, antiviral, anti-inflammatory, and more .

Action Environment

It’s worth noting that the synthesis of 1,2,4-oxadiazole derivatives has been achieved in different mediums, suggesting that the environment could potentially influence the compound’s action .

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-methoxyacetamide in laboratory experiments include its low cost, its availability, and its stability. In addition, this compound is a small molecule that can easily be synthesized and manipulated in the laboratory. The limitations of using this compound in laboratory experiments include its limited solubility in water and its limited stability in the presence of strong acids and bases.

Future Directions

Future research on N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-methoxyacetamide could focus on its potential use as a drug target and as a ligand for binding to proteins. In addition, future research could focus on its potential use as an inhibitor of other enzymes, such as cyclooxygenase-1 (COX-1) and lipoxygenase (LOX). Other potential future directions for research on this compound include its potential use as an anti-cancer agent and its potential use as an anti-inflammatory agent. Finally, future research could focus on the development of novel synthetic methods for the synthesis of this compound.

Synthesis Methods

N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-methoxyacetamide can be synthesized by a variety of methods. One method involves the reaction of 5-ethyl-1,3,4-oxadiazole-2-carboxylic acid with 2-methoxyacetamide in the presence of a base such as sodium hydroxide. This reaction produces this compound along with sodium salt of 5-ethyl-1,3,4-oxadiazole-2-carboxylic acid. Another method for the synthesis of this compound involves the reaction of 5-ethyl-1,3,4-oxadiazole-2-carboxylic acid with 2-methoxyacetamide in the presence of a catalyst such as palladium (II) chloride. This reaction produces this compound along with palladium (II) chloride and sodium salt of 5-ethyl-1,3,4-oxadiazole-2-carboxylic acid.

Scientific Research Applications

N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-2-methoxyacetamide has been studied for its potential applications in a variety of scientific fields. In medicinal chemistry, this compound has been studied for its potential use as a drug target and as a ligand for binding to proteins. In organic synthesis, this compound has been used as a starting material for the synthesis of a variety of heterocyclic compounds. In biochemistry, this compound has been studied for its potential use as a model compound for the study of enzyme-substrate interactions. In pharmacology, this compound has been studied for its potential use as an inhibitor of the enzyme cyclooxygenase-2 (COX-2).